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Compound of Interest

Compound Name: Bensulfuron-methyl-d6

Cat. No.: B12412839 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of safety and handling information for

Bensulfuron-methyl-d6. The toxicological and physical properties are largely based on data

for the non-deuterated parent compound, Bensulfuron-methyl, as specific comprehensive

safety studies for the deuterated analog are not widely available. It is standard practice to

assume the safety profile of a stable isotope-labeled compound is comparable to its unlabeled

counterpart. However, users must always consult the specific Safety Data Sheet (SDS)

provided by their supplier for the exact product in use and adhere to all institutional and

regulatory safety protocols.

Hazard Identification and Classification
Bensulfuron-methyl is a selective herbicide of the sulfonylurea class.[1] While it has low acute

toxicity in mammals, it is classified as a skin sensitizer and presents a significant hazard to

aquatic life.[2][3] The Globally Harmonized System (GHS) classification provides a

standardized framework for understanding these hazards.

Table 1: GHS Hazard Classification for Bensulfuron-methyl
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Hazard Class Category
Hazard
Statement

Pictogram Signal Word

Skin

Sensitization
1

H317: May

cause an allergic

skin reaction.[2]

[4]

GHS07 Warning

Hazardous to the

Aquatic

Environment,

Acute

1
H400: Very toxic

to aquatic life.
GHS09 Warning

Hazardous to the

Aquatic

Environment,

Long-term

1, 2

H410/H411: Very

toxic/Toxic to

aquatic life with

long lasting

effects.[2][5]

GHS09 Warning

Acute Toxicity

(Oral)
4

H302: Harmful if

swallowed.[4]
GHS07 Warning

Serious Eye

Irritation
2A

H319: Causes

serious eye

irritation.[4]

GHS07 Warning

Note: Some classifications, like Acute Oral Toxicity and Eye Irritation, may be specific to

formulations containing other hazardous substances (e.g., solvents like acetonitrile) and may

not apply to the neat compound.[4] Always refer to the specific SDS.

Toxicological Profile
The toxicological database for Bensulfuron-methyl is considered comprehensive for risk

assessment.[3] Key findings from toxicological studies are summarized below.

Table 2: Summary of Toxicological Data
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Endpoint Result Classification/Remarks

Acute Toxicity

Oral (Rat LD50): > 5,000

mg/kg Dermal (Rabbit LD50):

> 2,000 mg/kg Inhalation (Rat

LC50): > 7.5 mg/L

Low acute toxicity. Classified

as Toxicity Category IV (Oral,

Inhalation) and III (Dermal) by

the EPA.[3]

Skin & Eye Irritation

Skin: Not an irritant.[4] Eye:

May cause substantial but

temporary eye injury.

Classified as Toxicity Category

IV for primary skin and eye

irritation.[3] Note that some

formulations are classified as

causing serious eye irritation

(Category 2A).[4]

Dermal Sensitization

Guinea Pig: Did not cause

sensitization in laboratory

animals in some studies,[6] but

is classified as a skin

sensitizer.

GHS classification indicates

potential for allergic skin

reaction.[2][4] The EPA has

determined it is not a dermal

sensitizer.[3] Due to conflicting

classifications, it is prudent to

handle it as a potential

sensitizer.

Genotoxicity/Mutagenicity

Did not show mutagenic

effects in bacterial or

mammalian cell cultures, or in

animal testing.[6]

Not considered mutagenic.[3]

Carcinogenicity

Animal testing in rats and mice

did not show any carcinogenic

effects.[6]

Classified as "not likely to be

carcinogenic to humans".[3]

Reproductive/Developmental

No toxicity to reproduction was

observed in animal testing.[6]

Effects on embryo-fetal

development were seen at

levels causing maternal

toxicity.[6] An increase in

susceptibility was noted in rat

fetuses.[3]

No evidence of increased

susceptibility in pre-natal

developmental studies in

rabbits or in a rat reproduction

study.[3]
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Mechanism of Action
Bensulfuron-methyl functions as a herbicide by inhibiting a key enzyme in the biosynthesis of

essential amino acids in plants. This targeted action is the basis for its selective herbicidal

activity.

Fig. 1: Mechanism of Action of Bensulfuron-methyl

Plant Cell

Pyruvate Acetolactate Synthase
(ALS Enzyme)

Substrate Valine, Leucine,
Isoleucine

Catalyzes Protein Synthesis &
Cell Division

Bensulfuron-methyl

Click to download full resolution via product page

Caption: Bensulfuron-methyl inhibits the ALS enzyme, blocking essential amino acid synthesis.

Safe Handling and Personal Protective Equipment
(PPE)
Proper handling procedures and the consistent use of appropriate PPE are critical to minimize

exposure and ensure laboratory safety.
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Fig. 2: General Workflow for Safe Handling and Required PPE

Safe Handling Workflow

Required Personal Protective Equipment (PPE)

Prepare for Handling

Ensure Adequate Ventilation
(Fume Hood or Exhaust System)

Don Appropriate PPE

Handle Substance
- Avoid dust/aerosol formation

- Keep container closed
- Avoid ignition sources

• Safety Glasses / Goggles
• Chemical-Resistant Gloves (e.g., Nitrile)

• Laboratory Coat
• Respiratory Protection (if dusting occurs) [1]

Store Properly
- Cool, dry, well-ventilated area

- Tightly sealed original container

Decontaminate & Clean Up
- Wash hands thoroughly

- Clean work surfaces

End of Process

Click to download full resolution via product page

Caption: Workflow for safe handling and personal protective equipment (PPE) requirements.
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Storage Requirements
Store in the original, tightly sealed container in a cool, dry, and well-ventilated location.[4][6]

Keep away from heat, sparks, open flames, and other ignition sources.[4]

Do not contaminate water, food, or feed during storage.[6]

Experimental Protocols: Emergency Procedures
In the event of accidental exposure or release, immediate and appropriate action is required.

The following protocols are based on standard first aid and spill response measures.

First Aid Measures

Fig. 3: First Aid Procedures by Exposure Route

Exposure Occurs

Route of Exposure?

Inhalation

  Airborne

Skin Contact

  Dermal

Eye Contact

  Ocular 

Ingestion

  Oral

1. Move to fresh air.
2. Provide oxygen or artificial respiration if needed.

1. Remove contaminated clothing immediately.
2. Flush skin with plenty of soap and water for 15-20 mins.

1. Hold eye open and rinse slowly with water for 15-20 mins.
2. Remove contact lenses after first 5 mins, then continue rinsing.

1. Rinse mouth with water.
2. Do NOT induce vomiting.

3. Never give anything by mouth to an unconscious person.

Seek Medical Attention / Call Poison Control

Click to download full resolution via product page

Caption: Decision tree for first aid procedures based on the route of exposure.[2][6]

Accidental Release Measures
A logical workflow should be followed to contain and clean up spills safely, preventing

environmental contamination and personnel exposure.
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Fig. 4: Logical Workflow for Spill Containment and Cleanup

Spill Detected

Secure Area & Ensure Ventilation
- Evacuate non-essential personnel

- Eliminate ignition sources

Wear Appropriate PPE
(Gloves, Goggles, Respirator if needed)

Contain Spill
- Prevent entry into drains, sewers, waterways

Clean Up & Absorb

Solid: Sweep or vacuum up material.
Liquid: Absorb with inert material (sand, diatomite).

Collect Waste
- Place material into a suitable, labeled disposal container.

Dispose of Waste
- Follow all local, state, and federal regulations.

Decontaminate Area

Click to download full resolution via product page

Caption: A stepwise procedure for responding to an accidental release.[2][6]
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Physical and Chemical Properties
The following data is for the parent compound, Bensulfuron-methyl, unless otherwise specified.

Table 3: Physical and Chemical Properties

Property Value

CAS Number
83055-99-6 (Bensulfuron-methyl) 1309928-44-6

(Bensulfuron-methyl-d6)[1]

Molecular Formula
C₁₆H₁₈N₄O₇S (Bensulfuron-methyl)[5]

C₁₆H₁₂D₆N₄O₇S (Bensulfuron-methyl-d6)[1]

Molecular Weight
410.4 g/mol (Bensulfuron-methyl)[5] 416.44

g/mol (Bensulfuron-methyl-d6)[1]

Appearance White or slight yellow solid.

Odor Odorless.

Stability
Stable under normal temperatures and storage

conditions.[6]

Decomposition
No dangerous decomposition products are

known.[4]

Incompatibilities None reasonably foreseeable.[6]

Disposal Considerations
Waste from Bensulfuron-methyl-d6 must be handled as hazardous waste.

Product Disposal: Disposal must be in accordance with applicable federal, state, and local

regulations. Do not dispose of it together with household garbage.[4]

Environmental Precaution: Do not allow the product to reach sewage systems, ground water,

or water courses.[2][4] Prevent material from entering sewers or waterways.[6]

Container Disposal: Contaminated packaging should be handled in the same way as the

substance itself and disposed of according to official regulations.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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